2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-6,7,8,9-tetrahydro-5H-pyrimido[1,6-a]azepin-2-yl]-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C21H22FN5O4/c1-2-17-24-19(25-31-17)18-15-10-4-3-7-11-26(15)21(30)27(20(18)29)12-16(28)23-14-9-6-5-8-13(14)22/h5-6,8-9H,2-4,7,10-12H2,1H3,(H,23,28)
• InChI Key: CTVSHHIDMILYLC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NO1)C2=C3CCCCCN3C(=O)N(C2=O)CC(=O)NC4=CC=CC=C4F
• Molecular Formula: C21H22FN5O4
• Molecular Weight: 427.4 g/mol

Description

2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]-N-(2-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C21H22FN5O4 and its molecular weight is 427.436. The purity is usually 95%.
BenchChem offers high-quality 2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]-N-(2-fluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]-N-(2-fluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Hemolytic Agents

A series of N-substituted derivatives of acetamides, similar in structure to the compound , have been synthesized and evaluated for their antimicrobial and hemolytic activities. These compounds have shown variable extents of activity against selected microbial species, with some showing high effectiveness. This indicates a potential for similar compounds to be considered in antimicrobial applications, although toxicity levels vary (Rehman et al., 2016).

Antitumor Activity

Compounds containing elements of the molecular structure of interest have been investigated for their antitumor properties. For instance, amino acid ester derivatives containing 5-fluorouracil have shown inhibitory effects against certain cancer cell lines, suggesting potential utility in cancer treatment (Xiong et al., 2009).

Synthesis and Characterization

The synthesis and characterization of similar compounds have been extensively studied, providing insights into their chemical properties and potential applications in various fields, including pharmaceuticals and material science. These studies are crucial for understanding the behavior of such compounds under different conditions and for potential drug development (Ying-jun, 2012).